Cas no 2411247-64-6 (N-(5,5-difluoro-6-oxopiperidin-2-yl)methylbut-2-ynamide)

• Product Name: N-(5,5-difluoro-6-oxopiperidin-2-yl)methylbut-2-ynamide
• CAS No: 2411247-64-6
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 5889190
• PubChem ID: 146102099
• Update Time: 2025-06-14

N-(5,5-difluoro-6-oxopiperidin-2-yl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3613262730
• EN300-26575850
• N-[(5,5-Difluoro-6-oxopiperidin-2-yl)methyl]but-2-ynamide
• 2411247-64-6
• N-(5,5-difluoro-6-oxopiperidin-2-yl)methylbut-2-ynamide

• Inchi： 1S/C10H12F2N2O2/c1-2-3-8(15)13-6-7-4-5-10(11,12)9(16)14-7/h7H,4-6H2,1H3,(H,13,15)(H,14,16)
• InChI Key： MFJPMLKCBWXRPF-UHFFFAOYSA-N
• SMILES： FC1(C(NC(CNC(C#CC)=O)CC1)=O)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(5,5-difluoro-6-oxopiperidin-2-yl)methylbut-2-ynamide

Research Briefing on N-(5,5-difluoro-6-oxopiperidin-2-yl)methylbut-2-ynamide (CAS: 2411247-64-6)

In recent years, the compound N-(5,5-difluoro-6-oxopiperidin-2-yl)methylbut-2-ynamide (CAS: 2411247-64-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluorinated piperidinone scaffold and butynamide moiety, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of N-(5,5-difluoro-6-oxopiperidin-2-yl)methylbut-2-ynamide involves a multi-step process that leverages modern fluorination techniques and amide coupling reactions. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The incorporation of fluorine atoms at the 5-position of the piperidinone ring enhances the compound's metabolic stability and bioavailability, which are critical factors for drug development.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate that it exhibits inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. The butynamide moiety is believed to contribute to its binding affinity and selectivity, making it a valuable candidate for further structure-activity relationship (SAR) studies. Researchers are particularly interested in its potential application in targeted therapies for cancers and autoimmune diseases.

Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of N-(5,5-difluoro-6-oxopiperidin-2-yl)methylbut-2-ynamide. Animal models have shown favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore its potential as a lead compound for preclinical development. However, challenges such as optimizing its half-life and reducing potential toxicity remain areas of active investigation.

In conclusion, N-(5,5-difluoro-6-oxopiperidin-2-yl)methylbut-2-ynamide represents a promising avenue for therapeutic innovation. Its unique chemical structure and biological activity make it a compelling subject for ongoing research. Future studies should focus on elucidating its mechanism of action at the molecular level and exploring its efficacy in more complex disease models. The continued development of this compound could pave the way for novel treatments in oncology and immunology.